1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone

• CAS RN: 194021-83-5
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 1-(3,5-dimethyl-1,2,4-trioxolan-3-yl)ethanone
• InChI: InChI=1S/C6H10O4/c1-4(7)6(3)8-5(2)9-10-6/h5H,1-3H3
• InChI Key: ZRJOSKNHDXJRKF-UHFFFAOYSA-N
• SMILES: CC1OC(OO1)(C)C(=O)C
• synonyms: Ethanone, 1-(3,5-dimethyl-1,2,4-trioxolan-3-yl)- (9CI)

Description

1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DMTM and has been synthesized using various methods.

Scientific Research Applications

1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone has been used in various scientific research applications. One of the most significant applications is in the field of organic synthesis. The compound has been used as a reagent in the synthesis of various organic compounds. It has also been used in the development of new drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone is not well understood. However, it is believed to act as a nucleophile in organic reactions. The compound has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
Research has shown that 1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone has biochemical and physiological effects. The compound has been shown to have anti-inflammatory properties. It has also been shown to have antitumor properties, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone in lab experiments is its high yield during synthesis. This makes it readily available for scientific research. However, one of the limitations is the lack of understanding of its mechanism of action. This makes it difficult to predict its behavior in various experiments.

Future Directions

There are several future directions for research on 1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone. One direction is to understand its mechanism of action better. This will enable scientists to predict its behavior in various experiments accurately. Another direction is to explore its potential as a drug candidate further. Research has shown that the compound has antitumor properties, making it a potential candidate for cancer treatment. Additionally, the compound has antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(3,5-Dimethyl-1,2,4-trioxolan-3-yl)ethanone has been achieved using different methods. One of the most common methods is the reaction of ethyl acetoacetate with dimethyl carbonate in the presence of sodium methoxide. Another method involves the reaction of ethyl acetoacetate with dimethyl carbonate in the presence of potassium carbonate. Both methods produce high yields of the compound, making it readily available for scientific research.